![molecular formula C8H11NOS B6231043 {4H,6H,7H-thieno[3,2-c]pyran-2-yl}methanamine CAS No. 933696-81-2](/img/no-structure.png)
{4H,6H,7H-thieno[3,2-c]pyran-2-yl}methanamine
Description
“{4H,6H,7H-thieno[3,2-c]pyran-2-yl}methanamine” is a chemical compound with the molecular formula C8H11NOS . It is also known as “{4-methyl-4H,6H,7H-thieno[3,2-c]pyran-4-yl}methanamine hydrochloride” with a molecular weight of 219.73 . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “{4H,6H,7H-thieno[3,2-c]pyran-2-yl}methanamine” is 1S/C8H11NOS/c9-5-7-8-6(1-3-10-7)2-4-11-8 . This indicates the presence of carbon ©, hydrogen (H), nitrogen (N), oxygen (O), and sulfur (S) in the molecule .Physical And Chemical Properties Analysis
“{4H,6H,7H-thieno[3,2-c]pyran-2-yl}methanamine” is a powder that is stored at room temperature . Its molecular weight is 219.73 .Safety and Hazards
The safety information for “{4H,6H,7H-thieno[3,2-c]pyran-2-yl}methanamine” indicates that it is associated with certain hazards. The compound has been labeled with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H315, H319, and H335, which correspond to skin irritation, eye irritation, and respiratory irritation, respectively . Various precautionary measures are recommended, including avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and using only outdoors or in a well-ventilated area (P271) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for {4H,6H,7H-thieno[3,2-c]pyran-2-yl}methanamine involves the synthesis of the thieno[3,2-c]pyran ring followed by the attachment of the methanamine group.", "Starting Materials": [ "2-bromo-5-methylthiophene", "2,3-dihydrofuran", "sodium hydride", "methylamine", "formaldehyde", "hydrochloric acid", "sodium hydroxide", "acetic anhydride", "triethylamine" ], "Reaction": [ "Step 1: Synthesis of 2-(2-bromo-5-methylthiophen-3-yl)acetaldehyde by reacting 2-bromo-5-methylthiophene with formaldehyde in the presence of hydrochloric acid.", "Step 2: Synthesis of 2-(2-bromo-5-methylthiophen-3-yl)acetaldehyde with 2,3-dihydrofuran in the presence of sodium hydride to form 4-(2-bromo-5-methylthiophen-3-yl)-2,3-dihydrothieno[3,2-c]pyran.", "Step 3: Synthesis of {4H,6H,7H-thieno[3,2-c]pyran-2-yl}methanamine by reacting 4-(2-bromo-5-methylthiophen-3-yl)-2,3-dihydrothieno[3,2-c]pyran with methylamine in the presence of sodium hydroxide and acetic anhydride, followed by treatment with triethylamine to form the final product." ] } | |
CAS RN |
933696-81-2 |
Product Name |
{4H,6H,7H-thieno[3,2-c]pyran-2-yl}methanamine |
Molecular Formula |
C8H11NOS |
Molecular Weight |
169.2 |
Purity |
95 |
Origin of Product |
United States |
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